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Compound of Interest

Compound Name: 2,3-Dichloro-1-propanol

Cat. No.: B139626 Get Quote

Essential Safety and Handling Guide for 2,3-
Dichloro-1-propanol
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 2,3-Dichloro-1-propanol in a laboratory setting. It is

intended for researchers, scientists, and drug development professionals to ensure safe and

compliant use of this chemical.

I. Personal Protective Equipment (PPE)
When handling 2,3-Dichloro-1-propanol, a comprehensive PPE strategy is crucial to minimize

exposure. This chemical is toxic if it comes into contact with skin or is swallowed and can

cause serious eye damage.[1][2][3] The following PPE is mandatory:

Hand Protection: Due to the corrosive nature of chlorinated solvents, selecting the right

gloves is critical. For handling 2,3-Dichloro-1-propanol, Viton® or Polyvinyl Alcohol (PVA)

gloves are highly recommended for their excellent resistance to chlorinated and aromatic

solvents.[4] Nitrile gloves may offer some protection for short-term use but should be used

with caution as they can deteriorate with prolonged exposure.[1][2] Always inspect gloves for

any signs of degradation before use and double-gloving is a recommended practice for

enhanced safety.
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Eye and Face Protection: Tightly fitting safety goggles and a face shield are necessary to

protect against splashes.[5] Standard safety glasses do not provide adequate protection.

Respiratory Protection: All work with 2,3-Dichloro-1-propanol should be conducted in a

certified chemical fume hood to minimize inhalation of vapors.[6] If a fume hood is not

available or if there is a risk of exceeding exposure limits, a NIOSH-approved respirator with

an organic vapor cartridge is required.[5][7]

Protective Clothing: A chemically resistant lab coat or apron, long pants, and closed-toe

shoes are required.[5][8] For larger quantities or in case of a spill, a chemical-resistant suit

may be necessary.[8]

II. Occupational Exposure Limits
Occupational exposure limits for 2,3-Dichloro-1-propanol have been established by various

regulatory bodies. Adherence to these limits is essential to protect personnel from potential

health risks.

Jurisdiction Type Value

Canada (Ontario) STEL 1 ppm (5 mg/m³)[7]

Bulgaria TWA 5 mg/m³[8]

China TWA 5 mg/m³[8]

TWA: Time-Weighted Average exposure on the basis of a conventional 8-hour workday and a

40-hour workweek. STEL: Short-Term Exposure Limit is the concentration to which it is

believed that workers can be exposed continuously for a short period of time without suffering

from irritation, chronic or irreversible tissue damage, or narcosis of sufficient degree to increase

the likelihood of accidental injury, impair self-rescue or materially reduce work efficiency.

III. Operational Plan: Step-by-Step Handling
Procedure
A systematic approach to handling 2,3-Dichloro-1-propanol is crucial for laboratory safety.
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1. Preparation:

Ensure a chemical fume hood is certified and functioning correctly.
Gather all necessary PPE and ensure it is in good condition.
Have a spill kit readily accessible. The kit should contain absorbent materials like sand or
vermiculite.[9]
Prepare all necessary equipment and reagents before handling the chemical.
Ensure an eyewash station and safety shower are unobstructed and operational.[7]

2. Handling:

Conduct all work in a chemical fume hood.
Dispense the smallest amount of the chemical necessary for the experiment.
Keep the container tightly sealed when not in use.[8]
Avoid direct contact with skin, eyes, and clothing.
Do not eat, drink, or smoke in the laboratory.[5]

3. Post-Handling/Clean-up:

Decontaminate all equipment that has come into contact with 2,3-Dichloro-1-propanol.
Wipe down the work area in the fume hood with an appropriate solvent.
Remove PPE in the correct order to avoid cross-contamination.
Wash hands thoroughly with soap and water after handling the chemical.[5]

IV. Disposal Plan
Proper disposal of 2,3-Dichloro-1-propanol and its contaminated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Collection:

All waste containing 2,3-Dichloro-1-propanol, including contaminated consumables and
experimental residues, must be collected in a designated, properly labeled hazardous waste
container.[8][9]
The container must be made of a material compatible with chlorinated solvents and have a
secure, tight-fitting lid.[8]
Do not mix this waste with other waste streams unless explicitly permitted by your
institution's hazardous waste management guidelines.[9]
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2. Storage of Waste:

Store the hazardous waste container in a cool, dry, well-ventilated area, away from
incompatible materials.[8]
The storage area should be clearly marked as a hazardous waste accumulation site.

3. Disposal Procedure:

All waste must be disposed of as hazardous waste.[8]
Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.
[8][9]
Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the waste.
Under no circumstances should 2,3-Dichloro-1-propanol be poured down the drain.[8][9]

V. Emergency Procedures
In the event of an emergency, immediate and appropriate action is crucial.

Skin Contact: Immediately remove all contaminated clothing.[4] Flush the affected skin with

copious amounts of water for at least 15 minutes. Seek immediate medical attention.[1][4]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1][8] Remove contact lenses if present and

easy to do. Seek immediate medical attention.[1][2]

Inhalation: Move the affected person to fresh air immediately.[8] If breathing is difficult,

provide oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical

attention.[4][8]

Ingestion: Do not induce vomiting.[1] If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.[1][8]

Spill: Evacuate the area and remove all sources of ignition.[4][9] Wearing appropriate PPE,

contain the spill with an inert absorbent material.[9] Collect the absorbed material into a

sealed container for hazardous waste disposal.[4][9] Ventilate the area and decontaminate

the spill site.[9] For large spills, contact your institution's emergency response team.[9]
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Caption: Safe handling workflow for 2,3-Dichloro-1-propanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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